Cas no 28448-85-3 (Bavachalcone)

Bavachalcone Properties

Names and Identifiers

• 2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-, (2E)-
• Bavachalcone
• Broussochalcone B
• Roussochalcone B
• (E)-1-(2,4-Dihydroxy-5-(3-methyl-but-2-enyl)-phenyl)-3-(4-hydroxy-phenyl)-propenone
• buroussochalcone B
• (2E)-1-[2,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
• (E)-1-[2,4-dihydroxy-5-(3-methylbut-2-enyl)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
• (E)-1-[2,4-Dihydroxy-5-(3-methyl-but-2-enyl)-phenyl]-3-(4-hydroxy-phenyl)-propenone
• BLZGPHNVMRXDCB-UXBLZVDNSA-N
• 9111AF
• LMPK12120045
• AB3000021
• J3.588.291J
• 1-(2,4-Dihydroxy-5-prenylphenyl)-3-(4-hydroxyphenyl)acrylaldehy
• +Expand

• MDL： MFCD18427734
• InChIKey： BLZGPHNVMRXDCB-UXBLZVDNSA-N
• Inchi： 1S/C20H20O4/c1-13(2)3-7-15-11-17(20(24)12-19(15)23)18(22)10-6-14-4-8-16(21)9-5-14/h3-6,8-12,21,23-24H,7H2,1-2H3/b10-6+
• SMILES： O([H])C1=C([H])C(=C(C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])O[H])=O)C([H])=C1C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 324.136159g/mol
• Surface Charge: 0
• XLogP3: 5.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 324.136159g/mol
• Monoisotopic Mass: 324.136159g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 24
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 324.4

Experimental Properties

• LogP: 4.20820
• PSA: 77.76000
• Melting Point: 168-169 ºC
• Color/Form: Yellow powder
• Density: 1.243

Related Categories

• Other Chemical Reagents
• Chalcones